Cas no 2092488-79-2 (Ethyl 4-amino-4-methylcyclohexane-1-carboxylate)

• Product Name: Ethyl 4-amino-4-methylcyclohexane-1-carboxylate
• CAS No: 2092488-79-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5638110
• PubChem ID: 131559764
• Update Time: 2025-08-01

Ethyl 4-amino-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28271562
• 2092488-79-2
• ethyl 4-amino-4-methylcyclohexane-1-carboxylate
• Ethyl 4-amino-4-methylcyclohexane-1-carboxylate

• Inchi： 1S/C10H19NO2/c1-3-13-9(12)8-4-6-10(2,11)7-5-8/h8H,3-7,11H2,1-2H3
• InChI Key： ODISNTCBKCCKBX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C)(CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-4-methylcyclohexane-1-carboxylate

Ethyl 4-amino-4-methylcyclohexane-1-carboxylate (CAS No. 2092488-79-2): A Comprehensive Overview

Ethyl 4-amino-4-methylcyclohexane-1-carboxylate (CAS No. 2092488-79-2) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of complex molecules and its potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to Ethyl 4-amino-4-methylcyclohexane-1-carboxylate.

Chemical Structure and Properties

Ethyl 4-amino-4-methylcyclohexane-1-carboxylate is an organic compound with the molecular formula C₁₀H₁₉NO₂. The compound features a cyclohexane ring substituted with an amino group and a methyl group at the 4-position, and an ester group at the 1-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive in various synthetic transformations. The ester group can be readily hydrolyzed to form the corresponding carboxylic acid, while the amino group can participate in nucleophilic reactions and form amides or other derivatives.

Synthesis Methods

The synthesis of Ethyl 4-amino-4-methylcyclohexane-1-carboxylate has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-amino-4-methylcyclohexanecarboxylic acid with ethanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This approach provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

An alternative synthetic route involves the use of amination reactions on pre-existing cyclohexane derivatives. For instance, starting from ethyl 4-methylcyclohexanecarboxylate, the amino group can be introduced via amination using ammonia or an appropriate amine source. This method is particularly useful for preparing derivatives with different substituents on the amino group.

Biological Activities and Applications

Ethyl 4-amino-4-methylcyclohexane-1-carboxylate has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Recent studies have highlighted its potential as an intermediate in the synthesis of drugs targeting various diseases. For example, compounds derived from Ethyl 4-amino-4-methylcyclohexane-1-carboxylate have been investigated for their anti-inflammatory properties, demonstrating significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, Ethyl 4-amino-4-methylcyclohexane-1-carboxylate has also been studied for its potential as a neuroprotective agent. Research has shown that derivatives of this compound can protect neurons from oxidative stress and apoptosis, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in the development of novel drugs based on Ethyl 4-amino-4-methylcyclohexane-1-carboxylate. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives designed to enhance the anti-inflammatory activity of the parent compound. The researchers found that certain modifications to the amino group significantly improved the potency and selectivity of the compounds against inflammatory targets.

Another notable study focused on the use of Ethyl 4-amino-4-methylcyclohexane-1-carboxylate as a building block for constructing macrocycles with therapeutic potential. Macrocycles are known for their ability to bind to challenging protein targets that are difficult to address with traditional small molecules. The study demonstrated that macrocycles derived from Ethyl 4-amino-4-methylcyclohexane-1-carboxylate exhibited high binding affinity to specific protein targets involved in cancer progression.

Safety and Handling Considerations

While Ethyl 4-amino-4-methylcyclohexane-1-carboxylate is generally considered safe for laboratory use, proper handling precautions should be followed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to prevent skin contact and inhalation.

In conclusion, Ethyl 4-amino-4-methylcyclohexane-1-carboxylate (CAS No. 2092488-79-2) is a versatile compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable intermediate in the development of novel drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.